Cas no 2137569-14-1 (4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine)

• Product name: 4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine
• CAS No: 2137569-14-1
• MF: C₁₁H₁₂F₂N₄
• MW: 238.236588478088
• CID: 6166723
• PubChem ID: 165873935

4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2137569-14-1
• EN300-841032
• 4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine

• Inchi： 1S/C11H12F2N4/c1-6-3-7(4-9(14)15-6)10-8(11(12)13)5-17(2)16-10/h3-5,11H,1-2H3,(H2,14,15)
• InChI Key： PGRBKBTYJZKQPL-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)N=C1C1C=C(N)N=C(C)C=1)F

Computed Properties

• Exact Mass: 238.10300272g/mol
• Monoisotopic Mass: 238.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine

Comprehensive Overview of 4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine (CAS No. 2137569-14-1)

The compound 4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine (CAS No. 2137569-14-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This pyrazole-pyridine derivative is characterized by the presence of a difluoromethyl group, which enhances its reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula and weight, along with its precise CAS registry number, ensure its identification and traceability in scientific databases.

In the context of current research trends, 4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine is often discussed in relation to its role in the development of novel small-molecule inhibitors. Researchers are particularly interested in its potential to modulate specific biological pathways, which could lead to breakthroughs in treating diseases such as cancer and inflammatory disorders. The incorporation of fluorine atoms in its structure is a key feature, as fluorine is known to improve bioavailability and metabolic stability, making this compound a promising candidate for drug discovery.

From a synthetic chemistry perspective, the preparation of CAS No. 2137569-14-1 involves multi-step organic reactions, including cross-coupling and heterocyclic ring formation. These processes are optimized to achieve high yields and purity, which are critical for its application in high-throughput screening and medicinal chemistry. The compound's solubility and stability under various conditions are also areas of active investigation, as these properties directly impact its utility in industrial and academic settings.

One of the most frequently searched questions related to this compound is its safety profile and handling precautions. While 4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine is not classified as a hazardous material, standard laboratory safety measures should always be followed. Researchers often inquire about its storage conditions, with recommendations typically including protection from light and moisture, and storage at controlled temperatures to maintain its integrity over time.

The agrochemical industry has also shown interest in this compound due to its potential as a pesticide intermediate. The difluoromethyl moiety is known to confer resistance to enzymatic degradation, which could enhance the efficacy of crop protection agents. This aligns with the growing demand for sustainable agriculture solutions, where compounds like CAS No. 2137569-14-1 play a pivotal role in developing next-generation pesticides with reduced environmental impact.

In summary, 4-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]-6-methylpyridin-2-amine represents a versatile and scientifically significant compound with broad applications across multiple industries. Its unique chemical structure, combined with ongoing research into its properties and uses, ensures its continued relevance in both academic and industrial contexts. As advancements in fluorine chemistry and heterocyclic synthesis progress, this compound is likely to remain a focal point for innovation and discovery.